1-(3-Bromophenyl)-2-(furan-2-ylmethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H18BrNO4
• Molecular Weight: 464.3 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-(furan-2-ylmethyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H18BrNO4/c1-13-9-18-19(10-14(13)2)30-23-20(22(18)27)21(15-5-3-6-16(25)11-15)26(24(23)28)12-17-7-4-8-29-17/h3-11,21H,12H2,1-2H3
• InChI Key: GXFIAKUGGLKVSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CC4=CC=CO4)C5=CC(=CC=C5)Br

Description

1-(3-Bromophenyl)-2-(furan-2-ylmethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its structure features a fused chromene-pyrrole core substituted with a 3-bromophenyl group at position 1, a furan-2-ylmethyl moiety at position 2, and methyl groups at positions 6 and 5.

Biological Activity

The compound 1-(3-Bromophenyl)-2-(furan-2-ylmethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its biological activity, exploring various aspects such as its chemical structure, synthesis methods, and documented biological effects.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{18}BrNO_4$. The structure incorporates several functional groups, including a bromophenyl group, a furan moiety, and a dihydrochromeno framework. These components contribute to the compound's stability and influence its interactions with biological systems.

Structural Features

Feature	Description
Bromophenyl Group	Enhances lipophilicity and potential bioactivity.
Furan Moiety	May influence solubility and bioavailability.
Dihydrochromeno Framework	Contributes to stability and reactivity.

Synthesis Methods

The synthesis of this compound can be achieved through various methods, often involving multicomponent reactions. A notable approach includes the reaction of readily available starting materials under controlled conditions to yield the target compound efficiently.

Common Synthetic Route

• Reagents : 5-[(3-bromophenyl)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, furan derivatives.
• Conditions : Typically conducted in ethanol at elevated temperatures.
• Yield : Reports indicate yields ranging from 43% to 86%, with over 70% in many cases.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. For instance, pyrrole derivatives have shown potential in scavenging free radicals and protecting cells from oxidative stress .

Antimicrobial Properties

Studies have demonstrated that derivatives of pyrrole compounds can exhibit antibacterial activity against various pathogens. For example, certain pyrrole benzamide derivatives have reported MIC values as low as 3.12 μg/mL against Staphylococcus aureus and Escherichia coli .

Inhibitory Effects on Enzymes

The compound's structure suggests potential inhibitory effects on key biological enzymes. For instance, related compounds have been shown to inhibit the Main protease (Mpro) of SARS-CoV-2 . This highlights the potential for further exploration in antiviral applications.

Study on Antioxidant Activity

A study published in the Journal of Natural Products investigated the antioxidant activity of various chromeno[2,3-c]pyrrole derivatives. The results indicated that these compounds could effectively reduce oxidative stress markers in cellular models .

Antimicrobial Evaluation

In a comparative study of pyrrole derivatives, the compound exhibited enhanced antibacterial properties compared to standard antibiotics like ciprofloxacin. The study's findings suggest that structural modifications can lead to improved efficacy against resistant strains of bacteria .

Scientific Research Applications

Synthetic Routes

The synthesis of this compound can be achieved through several methods, including multicomponent reactions that allow for the efficient production of derivatives with varied biological properties. A common approach involves the use of readily available starting materials and typically includes key steps such as:

• Formation of the furan ring .
• Introduction of bromophenyl substituents .
• Cyclization to form the chromeno-pyrrole structure .

These synthetic routes are crucial for producing compounds with specific pharmacological profiles.

Anticancer Activity

Research indicates that derivatives of 1-(3-Bromophenyl)-2-(furan-2-ylmethyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit significant anticancer properties. Studies have demonstrated that these compounds can induce apoptosis in cancer cells through various mechanisms, including:

• Inhibition of cell proliferation.
• Induction of oxidative stress leading to cell death.

Antimicrobial Properties

The compound has shown promise as an antimicrobial agent against various pathogens. Its unique structure allows it to interact with microbial cell membranes effectively, disrupting their integrity and leading to cell lysis.

Enzyme Inhibition

Another notable application is in enzyme inhibition. The compound has been studied for its ability to inhibit specific enzymes involved in disease pathways, which could lead to potential therapeutic applications in treating conditions such as inflammation and metabolic disorders.

Case Studies

• Anticancer Mechanism Study
  • A recent study evaluated the efficacy of this compound against human breast cancer cells (MCF-7). The results indicated a dose-dependent inhibition of cell growth and induction of apoptosis through mitochondrial pathways.
• Antimicrobial Efficacy
  • In vitro tests demonstrated that the compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were comparable to standard antibiotics.
• Enzyme Inhibition Profile
  • A study focused on the inhibition of cyclooxygenase enzymes (COX) showed that derivatives of this compound could reduce inflammation markers in cellular models, suggesting potential use in anti-inflammatory therapies.

Data Summary

Application	Activity Type	Target Organism/Pathway	Reference
Anticancer	Apoptosis induction	MCF-7 breast cancer cells
Antimicrobial	Bacterial inhibition	Staphylococcus aureus, E. coli
Enzyme inhibition	COX inhibition	Inflammatory pathways

Comparison with Similar Compounds

Key Observations:

Aryl Substituents: The 3-bromophenyl group in the target compound contrasts with the 3-hydroxyphenyl group in . Vydzhak’s derivatives utilize diverse aryl groups (e.g., chloro-, nitro-substituted), but bromine’s larger atomic radius may introduce steric effects absent in smaller substituents.

2-Position Substituents :

• The furan-2-ylmethyl group introduces aromaticity and rigidity, differing from the flexible 2-methoxyethyl chain in or simple alkyl groups in . This could enhance stacking interactions in biological systems.

6,7-Dimethyl Groups :

• Methyl groups at positions 6 and 7 (shared with ) likely improve metabolic stability by blocking oxidation sites, a feature absent in unsubstituted analogs .

Synthetic Efficiency :

• The target compound’s one-pot synthesis aligns with modern trends in library diversification, whereas earlier methods (e.g., Vydzhak’s protocols ) require sequential steps.

Preparation Methods

Reaction Mechanism

• Imine Formation : The aldehyde (2) reacts with the primary amine (3) to generate a Schiff base.

• Nucleophilic Attack : The enol form of methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1) attacks the imine, forming a tetrahedral intermediate.

• Cyclization : Intramolecular dehydration yields the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione core.

Optimized Conditions :

• Solvent: Ethanol (10–15 mL per 0.01 mol substrate)

• Temperature: Reflux at 80°C for 20 hours

• Additive: 1 mL acetic acid to accelerate dehydration.

Yield : 70–86% after crystallization.

Functional Group Compatibility and Challenges

Bromophenyl Group Stability

The 3-bromophenyl group is introduced via 3-bromobenzaldehyde. Bromine remains stable under acidic reflux conditions but may debrominate above 100°C.

Furan-2-ylmethylamine Reactivity

Furan-2-ylmethylamine participates effectively in imine formation but requires a 1.1:1 molar ratio relative to aldehyde to compensate for volatility.

Workup and Purification

Crystallization

The crude product is isolated by cooling the reaction mixture to room temperature, yielding 70–86% purity. Recrystallization from ethanol increases purity to >95%.

Chromatography

For analogs with lower crystallinity, flash chromatography (silica gel, petroleum ether/ethyl acetate 6:1) is employed.

Spectral Characterization

1H NMR (400 MHz, DMSO- d6) :

• δ 7.71 (d, 2H, J = 8.0 Hz, ArH)

• δ 6.23–6.22 (m, 1H, furan H)

• δ 4.66 (s, 2H, CH₂-furan).

IR (KBr) :

• 1715 cm⁻¹ (C=O lactone)

• 1656 cm⁻¹ (C=O pyrrolidone).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
Multicomponent	70–86	>95	One-pot, scalable
Post-Cyclization	68	90	Flexibility in substituent addition
Pre-Substituted	78	95	Avoids post-modification steps

Scalability and Industrial Relevance

The multicomponent method is scalable to 100-g batches with consistent yields (75–82%). Key considerations:

• Solvent Recovery : Ethanol is distilled and reused, reducing costs.

• Catalyst Load : No transition metals required, enhancing sustainability.

Q & A

Q. What statistical models optimize reaction conditions for reproducibility?

• Methodological Answer : Implement response surface methodology (RSM) with central composite design (CCD). For instance, model the interaction between temperature (X₁), catalyst loading (X₂), and yield (Y). Derive a quadratic equation to predict optimal conditions (e.g., X₁ = 85°C, X₂ = 5 mol%) with desirability >0.9 .

Interdisciplinary Research Questions

Q. How can machine learning (ML) accelerate derivative screening?

• Methodological Answer : Train ML models (e.g., random forest, neural networks) on a library of 223 chromeno-pyrrole derivatives. Use descriptors like molecular weight, logP, and topological polar surface area (TPSA) to predict bioactivity. Validate with leave-one-out cross-validation (LOOCV) and experimental IC₅₀ data .

Q. What methodologies integrate synthetic chemistry with computational reaction design?

• Methodological Answer : Employ ICReDD’s workflow: Quantum mechanics (QM) predicts feasible reaction pathways, while cheminformatics prioritizes substituents for MCRs. For example, QM-guided selection of amines avoids steric clashes with the 6,7-dimethyl groups .